Cas no 1805559-33-4 (2-Amino-4-bromopyridine-3-acetonitrile)

• Product Name: 2-Amino-4-bromopyridine-3-acetonitrile
• CAS No: 1805559-33-4
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 4898773
• Update Time: 2025-06-25

2-Amino-4-bromopyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromopyridine-3-acetonitrile

• Inchi： 1S/C7H6BrN3/c8-6-2-4-11-7(10)5(6)1-3-9/h2,4H,1H2,(H2,10,11)
• InChI Key： RUBSJINZEAOLRH-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1CC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-4-bromopyridine-3-acetonitrile

Recent Advances in the Application of 2-Amino-4-bromopyridine-3-acetonitrile (CAS: 1805559-33-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Amino-4-bromopyridine-3-acetonitrile (CAS: 1805559-33-4) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic compound, featuring both amino and bromo substituents on a pyridine core with an acetonitrile side chain, has demonstrated significant potential in various pharmaceutical applications. Recent studies have highlighted its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

Structural analysis reveals that the presence of both electron-donating (amino) and electron-withdrawing (bromo and cyano) groups creates a unique electronic environment that facilitates diverse chemical transformations. The bromine atom at the 4-position serves as an excellent handle for further functionalization through cross-coupling reactions, while the amino group at the 2-position can participate in hydrogen bonding interactions with biological targets. This dual functionality has made 1805559-33-4 particularly valuable in structure-activity relationship (SAR) studies.

In recent medicinal chemistry applications, researchers have utilized 2-Amino-4-bromopyridine-3-acetonitrile as a precursor for the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its conversion into potent and selective JAK2 inhibitors through a series of palladium-catalyzed coupling reactions and subsequent derivatizations. The resulting compounds showed nanomolar activity against JAK2 while maintaining excellent selectivity over other kinase family members, suggesting potential applications in myeloproliferative disorders.

The antimicrobial potential of derivatives based on this scaffold has also been explored. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported a series of 2-Amino-4-bromopyridine-3-acetonitrile derivatives exhibiting broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with MIC values in the range of 2-8 μg/mL. Molecular docking studies suggested that these compounds interfere with bacterial DNA gyrase, providing a potential mechanism of action for their antibacterial effects.

From a synthetic chemistry perspective, recent advances have improved the accessibility of 1805559-33-4. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis route that achieves >85% yield while reducing the need for chromatographic purification. This development is particularly significant for industrial applications where cost-effective production is crucial.

Future research directions for this compound appear promising. Several pharmaceutical companies have included 2-Amino-4-bromopyridine-3-acetonitrile derivatives in their preclinical pipelines, particularly for oncology and infectious disease indications. The scaffold's versatility continues to attract attention, with computational studies predicting additional binding modes against various therapeutic targets. As synthetic methodologies advance and biological screening becomes more sophisticated, we anticipate seeing more drug candidates derived from this scaffold entering clinical trials in the coming years.